![molecular formula C20H22N10Na2O13P2 B8107702 2',3'-cGAMP sodium](/img/structure/B8107702.png)
2',3'-cGAMP sodium
Overview
Description
2',3'-cGAMP sodium is a useful research compound. Its molecular formula is C20H22N10Na2O13P2 and its molecular weight is 718.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
LRRC8A:C/E Heteromeric Channels as cGAMP Transporters
- Research Application: LRRC8A heteromeric channels, also known as volume-regulated anion channels (VRAC), are identified as universal transporters of 2',3'-cGAMP and other cyclic dinucleotides. This discovery is crucial for understanding the transport mechanisms of cGAMP in human cells and their role in the innate immune response (Lahey et al., 2020).
SLC19A1 as an Importer of cGAMP
- Research Application: SLC19A1 is identified as the first known importer of 2',3'-cGAMP, crucial for understanding how cGAMP crosses the cell membrane to activate intracellular pathways, like the STING pathway. This is significant in the context of cGAMP's role in immune response and cancer therapeutics (Ritchie et al., 2019).
Biocatalysis in Stereochemistry Determination
- Research Application: A novel biocatalytic method using snake venom phosphodiesterase (svPDE) and nP1 has been developed for systematic determination of the absolute stereochemistry of 2',3'-cGAMP bisphosphorothioates. This contributes to a deeper understanding of cGAMP’s structural properties and potential therapeutic applications (Lim & Kim, 2020).
Extracellular cGAMP as an Immunotransmitter
- Research Application: This study highlights that extracellular 2',3'-cGAMP, produced by cancer cells, plays a crucial role in anti-cancer immunity. It suggests that manipulating extracellular cGAMP levels could be a strategy to enhance immune response against tumors (Carozza et al., 2020).
RNA-Based Fluorescent Biosensor for cGAMP Analysis
- Research Application: The development of an RNA-based fluorescent biosensor for 2',3'-cGAMP aids in studying the cGAS-cGAMP-STING pathway. This can be instrumental in understanding pathogen detection and various pathophysiological conditions (Bose et al., 2016).
Ancient Origin of cGAS-STING Pathway
- Research Application: Investigating the ancient origins of human cGAMP signaling, this study provides insights into the evolutionary aspects of the cGAS-STING pathway and its universal signaling mechanism (Kranzusch et al., 2015).
Click-Chemistry Linked cGAMP Analogue
- Research Application: This research focuses on the synthesis of a cGAMP analogue with unique linkages, contributing to the medicinal chemistry of 2',3'-cGAMP and the development of compounds with potential therapeutic applications (Dialer et al., 2019).
Efficient Preparation of Cyclic Dinucleotides
- Research Application: A microbial-based method for the preparation of various cyclic dinucleotides, including 2',3'-cGAMP, offers a sustainable source for scientific and industrial applications (Lv et al., 2019).
Chemistry of 2',3'-cGAMP and Its Analogs
- Research Application: This research provides a comprehensive overview of the synthesis and medicinal applications of 2',3'-cGAMP and its analogs, offering insights into its biological functions and potential therapeutic uses (Schwede et al., 2017).
properties
IUPAC Name |
disodium;2-amino-9-[(1R,6R,8R,9R,10S,15R,17R)-8-(6-aminopurin-9-yl)-9,18-dihydroxy-3,12-dioxido-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3λ5,12λ5-diphosphatricyclo[13.2.1.06,10]octadecan-17-yl]-1H-purin-6-one | |
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InChI |
InChI=1S/C20H24N10O13P2.2Na/c21-14-8-15(24-3-23-14)29(4-25-8)18-11(32)12-7(41-18)2-39-45(36,37)43-13-10(31)6(1-38-44(34,35)42-12)40-19(13)30-5-26-9-16(30)27-20(22)28-17(9)33;;/h3-7,10-13,18-19,31-32H,1-2H2,(H,34,35)(H,36,37)(H2,21,23,24)(H3,22,27,28,33);;/q;2*+1/p-2/t6-,7-,10?,11-,12-,13-,18-,19-;;/m1../s1 | |
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InChI Key |
CNVCOPPPOWRJAV-GZOOVNNNSA-L | |
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Canonical SMILES |
C1C2C(C(C(O2)N3C=NC4=C3N=C(NC4=O)N)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)O)OP(=O)(O1)[O-])[O-])O.[Na+].[Na+] | |
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Isomeric SMILES |
C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(OC[C@@H]5C([C@H]([C@@H](O5)N6C=NC7=C6N=C(NC7=O)N)OP(=O)(O1)[O-])O)[O-].[Na+].[Na+] | |
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Molecular Formula |
C20H22N10Na2O13P2 | |
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Molecular Weight |
718.4 g/mol | |
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